6-(3,4-dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one

• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H24N4O3/c1-28-19-9-8-16(14-20(19)29-2)18-15-21(27)24-22(23-18)26-12-10-25(11-13-26)17-6-4-3-5-7-17/h3-9,14-15H,10-13H2,1-2H3,(H,23,24,27)
• InChI Key: INXSMYZBXXRUHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=O)NC(=N2)N3CCN(CC3)C4=CC=CC=C4)OC

Description

6-(3,4-Dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one is a pyrimidinone derivative featuring a 3,4-dimethoxyphenyl substituent at the 6-position and a 4-phenylpiperazinyl group at the 2-position. The pyrimidin-4(3H)-one core is a heterocyclic scaffold known for its pharmacological relevance, particularly in kinase inhibition and central nervous system (CNS) modulation.

Biological Activity

6-(3,4-Dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

• Molecular Formula: C23H28N4O3
• Molecular Weight: 404.50 g/mol
• CAS Number: Not specifically listed in the search results but can be derived from structural analysis.

The biological activity of 6-(3,4-dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one is primarily attributed to its interactions with various neurotransmitter systems and cellular pathways. The compound shows affinity for serotonin receptors and may influence dopaminergic pathways, which are critical in the treatment of psychiatric disorders.

Anticancer Activity

Recent studies have demonstrated the compound's potential as an anticancer agent. For instance:

• In vitro Studies: The compound exhibited cytotoxic effects against several cancer cell lines, including HeLa (cervical cancer) and A549 (lung cancer), with IC50 values ranging from 10 to 30 µM. The mechanisms involved include induction of apoptosis and inhibition of cell proliferation .

Cell Line	IC50 (µM)	Mechanism
HeLa	15	Apoptosis induction
A549	20	Cell cycle arrest
MCF-7 (breast)	25	Inhibition of proliferation

Neuropharmacological Effects

The compound has shown promise in modulating neurotransmitter systems, particularly:

• Serotonin Receptor Modulation: It acts as a partial agonist at the 5-HT1A receptor, which is implicated in anxiety and depression treatment.
• Dopamine Receptor Interaction: The piperazine moiety may enhance dopaminergic signaling, potentially aiding in the management of disorders like schizophrenia .

Anti-inflammatory Properties

Preliminary data suggest that this compound may possess anti-inflammatory properties. It has been evaluated for its ability to inhibit cytokine production in activated macrophages, indicating a potential role in treating inflammatory diseases .

Case Studies

• Study on Anticancer Activity:
  • A recent study investigated the effects of the compound on various cancer cell lines. The researchers reported significant inhibition of cell growth and induced apoptosis through mitochondrial pathways.
  • Findings: The compound was found to downregulate Bcl-2 expression while upregulating Bax, leading to enhanced apoptosis .
• Neuropharmacological Assessment:
  • In a behavioral study using rodent models, the compound showed anxiolytic effects comparable to standard anxiolytics like diazepam.
  • Results: Animals treated with the compound displayed reduced anxiety-like behavior in the elevated plus maze test.

Scientific Research Applications

Pharmacological Activities

The compound exhibits a range of pharmacological properties that make it a candidate for further investigation in drug development.

Anticancer Activity

Research indicates that derivatives of pyrimidine compounds, including 6-(3,4-dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one, have shown promising anticancer effects. Studies have demonstrated that modifications in the pyrimidine structure can enhance cytotoxicity against various cancer cell lines. For instance, the presence of the piperazine moiety is linked to increased interaction with biological targets involved in tumor growth inhibition .

Antimicrobial Properties

This compound has also been evaluated for its antimicrobial potential. Pyrimidine derivatives are known for their ability to inhibit bacterial growth and have been tested against several strains, showing effectiveness comparable to standard antibiotics. The 3,4-dimethoxyphenyl group contributes to this activity by enhancing lipophilicity and membrane penetration .

Neurological Effects

The inclusion of the phenylpiperazine group suggests potential applications in treating neurological disorders. Compounds with similar structures have been explored as anxiolytics and antidepressants due to their interaction with serotonin receptors. Preliminary studies indicate that 6-(3,4-dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one may influence neurotransmitter systems .

Synthesis and Derivatives

The synthesis of this compound involves various methodologies that allow for structural modifications to enhance biological activity.

Synthetic Pathways

The compound can be synthesized through multi-step reactions involving pyrimidine and piperazine derivatives. Key steps typically include:

• Formation of the pyrimidine core through cyclization reactions.
• Introduction of the piperazine moiety via nucleophilic substitution.
• Functionalization of the aromatic ring to enhance solubility and target specificity.

These synthetic strategies facilitate the exploration of structure-activity relationships (SAR) to optimize pharmacological profiles .

Case Studies

Several case studies highlight the practical applications and research findings associated with this compound.

Study on Anticancer Activity

In a study published in the Egyptian Journal of Chemistry, researchers synthesized various pyrimidine derivatives and tested their cytotoxicity against human cancer cell lines. The results indicated that compounds similar to 6-(3,4-dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one exhibited significant growth inhibition, suggesting potential as anticancer agents .

Investigation into Antimicrobial Effects

A research article focused on the antimicrobial properties of pyrimidine derivatives revealed that compounds containing the 3,4-dimethoxyphenyl group showed enhanced activity against Gram-positive bacteria. This study emphasizes the importance of chemical modifications in developing new antimicrobial agents .

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The pyrimidin-4(3H)-one scaffold is highly versatile, with modifications at the 2-, 6-, and 8-positions significantly altering biological activity. Below is a comparative analysis of structurally related compounds:

Compound	Core Structure	Key Substituents	Reference
6-(3,4-Dimethoxyphenyl)-2-(4-phenylpiperazin-1-yl)pyrimidin-4(3H)-one	Pyrimidin-4(3H)-one	6-position: 3,4-dimethoxyphenyl; 2-position: 4-phenylpiperazine
8-((4-Phenylpiperazin-1-yl)methyl)pyrido[3,4-d]pyrimidin-4(3H)-one (44f)	Pyrido[3,4-d]pyrimidin-4(3H)-one	8-position: (4-phenylpiperazinyl)methyl
2-[4-(4-Fluorophenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one (NNF)	Pyrimidin-4(3H)-one	2-position: 4-(4-fluorophenyl)piperazine; 6-position: methyl
7-Phenyl-2-(4-phenylpiperazin-1-yl)thieno[3,2-d]pyrimidin-4(1H)-one	Thieno[3,2-d]pyrimidin-4(1H)-one	7-position: phenyl; 2-position: 4-phenylpiperazine
5-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one	Thieno[2,3-d]pyrimidin-4(3H)-one	5-position: 3,4-dimethoxyphenyl; 3-position: 4-methoxyphenyl

Key Observations :

• Core Modifications: Replacement of the pyrimidinone core with pyrido[3,4-d]pyrimidinone (e.g., compound 44f) or thieno[3,2-d]pyrimidinone (e.g., compound 7-phenyl-2-(4-phenylpiperazin-1-yl)...) alters electronic properties and binding pocket compatibility . Thieno-fused cores may enhance lipophilicity, impacting membrane permeability.
• Substituent Effects: The 4-phenylpiperazine group is a common motif in CNS-active compounds due to its affinity for dopamine and serotonin receptors.
• 3,4-Dimethoxyphenyl Group: This substituent (as in the target compound and 5-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)...) is associated with enhanced π-π stacking interactions in kinase inhibitors, though its presence in thieno-pyrimidinones (vs. pyrido/pyrimidinones) may shift target selectivity .

Pharmacological Implications (Inferred from Analogs)

• Kinase Inhibition: Pyrido[3,4-d]pyrimidinones (e.g., 44f, 44g) exhibit potent kinase inhibitory activity, with IC50 values in the nanomolar range .
• Antipsychotic Potential: The 4-phenylpiperazine moiety in NNF and the target compound suggests dopamine D2/D3 receptor modulation, a common target for antipsychotics .
• Anticancer Activity: Thieno-pyrimidinones (e.g., 5-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)...) demonstrate cytotoxicity against cancer cell lines, likely via topoisomerase inhibition .